Cas no 1260671-57-5 ((2,2-difluorocyclopropyl)methanesulfonyl chloride)

• Product Name: (2,2-difluorocyclopropyl)methanesulfonyl chloride
• CAS No: 1260671-57-5
• MF: C₄H₅ClF₂O₂S
• MW: 190.596106290817
• CID: 4583283
• PubChem ID: 55279478
• Update Time: 2025-05-22

(2,2-difluorocyclopropyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2,2-difluorocyclopropyl)methanesulfonyl chloride
• Cyclopropanemethanesulfonyl chloride, 2,2-difluoro-
• 260671-57-5

• Inchi： 1S/C4H5ClF2O2S/c5-10(8,9)2-3-1-4(3,6)7/h3H,1-2H2
• InChI Key： XRXKSUNMDGPHDA-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)CC1(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on (2,2-difluorocyclopropyl)methanesulfonyl chloride

The Chemistry and Applications of (2,2-Difluorocyclopropyl)Methanesulfonyl Chloride

(2,2-Difluorocyclopropyl)methanesulfonyl chloride, also known by its CAS number 1260671-57-5, is a versatile compound with significant applications in organic synthesis and materials science. This compound is a derivative of methanesulfonyl chloride, a well-known reagent in organic chemistry, modified with a 2,2-difluorocyclopropyl substituent. The cyclopropane ring introduces unique electronic and steric properties, making this compound particularly interesting for researchers in the field of fluorinated compounds.

The synthesis of (2,2-difluorocyclopropyl)methanesulfonyl chloride typically involves the reaction of methanesulfonyl chloride with a suitable cyclopropane derivative. The introduction of fluorine atoms at the 2-position of the cyclopropane ring enhances the compound's stability and reactivity. Recent studies have shown that this modification significantly improves the compound's ability to participate in nucleophilic substitution reactions, making it a valuable reagent in various chemical transformations.

In terms of applications, (2,2-difluorocyclopropyl)methanesulfonyl chloride has found extensive use in the synthesis of bioactive molecules. Its ability to act as an electrophilic reagent makes it particularly useful in the construction of complex organic frameworks. For instance, researchers have employed this compound in the synthesis of novel antibiotics and anticancer agents, where its fluorinated cyclopropane moiety contributes to enhanced bioavailability and efficacy.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of (2,2-difluorocyclopropyl)methanesulfonyl chloride. Quantum mechanical calculations have revealed that the fluorine atoms on the cyclopropane ring create a highly electron-deficient environment around the sulfur atom, which significantly enhances its electrophilic character. This understanding has paved the way for more efficient synthetic strategies and has opened new avenues for exploring its reactivity under various reaction conditions.

Beyond its role in organic synthesis, (2,2-difluorocyclopropyl)methanesulfonyl chloride has also been investigated for its potential applications in materials science. Its unique combination of electronic properties and structural rigidity makes it a promising candidate for use in advanced polymers and nanomaterials. Preliminary studies suggest that incorporating this compound into polymer frameworks could lead to materials with improved thermal stability and mechanical properties.

In conclusion, (2,2-difluorocyclopropyl)methanesulfonyl chloride is a multifaceted compound with a wide range of applications across various fields. Its unique chemical properties, derived from the fluorinated cyclopropane moiety, make it an invaluable tool for researchers in organic synthesis and materials science. As ongoing research continues to uncover new aspects of its chemistry and utility, this compound is poised to play an even more significant role in advancing modern chemical science.